Cas no 2228758-26-5 (2-(dimethyl-1,3-oxazol-2-yl)propanal)

• Product Name: 2-(dimethyl-1,3-oxazol-2-yl)propanal
• CAS No: 2228758-26-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5962211
• PubChem ID: 165613280
• Update Time: 2025-10-31

2-(dimethyl-1,3-oxazol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-oxazol-2-yl)propanal
• 2228758-26-5
• EN300-1753843

• Inchi： 1S/C8H11NO2/c1-5(4-10)8-9-6(2)7(3)11-8/h4-5H,1-3H3
• InChI Key： AJJXOKQHPPXIAO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(C=O)C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(dimethyl-1,3-oxazol-2-yl)propanal

Introduction to 2-(dimethyl-1,3-oxazol-2-yl)propanal (CAS No: 2228758-26-5)

2-(dimethyl-1,3-oxazol-2-yl)propanal, identified by its Chemical Abstracts Service (CAS) number 2228758-26-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework comprising a dimethyl-1,3-oxazole moiety linked to a propanal backbone. The presence of this oxazole ring not only imparts distinctive electronic and steric properties but also opens up diverse possibilities for its application in synthetic chemistry and medicinal chemistry.

The dimethyl-1,3-oxazol-2-yl substituent is particularly noteworthy due to its role as a versatile scaffold in drug design. Oxazoles are heterocyclic compounds known for their stability and biological activity, making them valuable components in the development of therapeutic agents. The aldehyde functionality at the terminal position of the propanal chain further enhances the compound's reactivity, enabling various chemical transformations that can be exploited in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of oxazole derivatives. Studies have demonstrated that compounds incorporating the oxazole ring exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 2-(dimethyl-1,3-oxazol-2-yl)propanal structure, with its dual functionality, positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential utility in the synthesis of more complex molecules. The aldehyde group can participate in condensation reactions with various nucleophiles, while the oxazole ring can serve as a point of attachment for additional functional groups. This flexibility makes 2-(dimethyl-1,3-oxazol-2-yl)propanal a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of such heterocyclic compounds. Molecular modeling studies suggest that the dimethyl-1,3-oxazol-2-yl moiety can interact favorably with biological targets, potentially leading to high-affinity binding. These insights have guided researchers in designing novel derivatives with enhanced pharmacological properties.

The synthesis of 2-(dimethyl-1,3-oxazol-2-yl)propanal involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include the formation of the oxazole ring followed by its coupling with propanal or its derivatives. The precision required in these reactions underscores the compound's complexity and highlights the expertise needed to produce it in high yields and purity.

In addition to its synthetic appeal, 2-(dimethyl-1,3-oxazol-2-yl)propanal has garnered attention for its potential role in materials science. The unique electronic properties of the oxazole ring make it an attractive candidate for applications in organic electronics and photovoltaic devices. While primarily studied in academic settings, these applications underscore the broad utility of this class of compounds.

The pharmaceutical industry has been particularly keen on exploring oxazole derivatives due to their reported biological activities. Preclinical studies have shown that certain oxazole-containing compounds exhibit promising effects against various diseases. The structural features of 2-(dimethyl-1,3-oxazol-2-yloxy)propanal, including its aldehyde functionality and oxazole scaffold, align well with these findings. Further research is warranted to fully elucidate its therapeutic potential.

As our understanding of chemical biology continues to evolve, compounds like 2-(dimethyl-morpholine)-propanal are expected to play increasingly important roles in drug discovery and development. Their ability to modulate biological pathways while maintaining structural integrity makes them indispensable tools for researchers seeking novel therapeutic solutions.

The future prospects for 2-(dimethyl-morpholine)-propanal are bright, with ongoing studies aimed at expanding its applications across multiple domains. Whether used as a starting material for drug synthesis or as a component in advanced materials, this compound exemplifies the innovative spirit driving modern chemical research.